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UNC2881 Specificity Profile

The table below summarizes the available quantitative data on UNC2881's activity against the TAM kinase

family from initial scientific characterization [1] [2] [3].

Kinase Target Biochemical ICso Cellular ICso Selectivity Fold (over Mer)
Mer 4.3 nM [2] [4] 22 nM [1] [2] [3] -

AxI 360 nM [3] Not specified 83-fold [2] [4]

Tyro3 250 nM [2] [4] Not specified 58-fold [2] [4]

Mechanism of Action and Selectivity

UNC2881 was developed using a structure-based design strategy. The inhibitor binds to the Mer kinase
domain, forming key hydrogen bonds with the hinge region (residues Pro672 and Met674) and the
gatekeeper region (Arg727) [1]. Its high selectivity within the TAM family is attributed to the specific

conformational constraints of its substituted-pyrimidine scaffold [1].

The following diagram illustrates the mechanism of Mer kinase inhibition by UNC2881 and its established

selectivity within the TAM family.
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Experimental Protocols for Profiling
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The selectivity data for UNC2881 was generated using established biochemical and cellular assays [1]. To
conduct a broader kinase selectivity profile, the following standard methodologies are available through

specialized contract research organizations:

¢ Biochemical Kinase Assays: These measure the direct inhibition of a purified kinase's activity.
Common formats include:
o Radiometric Filter Binding: The classic "gold standard" that measures the transfer of a
radioactive phosphate group from ATP to a substrate [5] [6].
o Microfluidic Mobility Shift (Caliper): A non-radioactive method that separates and detects
phosphorylated and non-phosphorylated substrates based on their electrophoretic mobility [6]
[7].
e Cellular Assays: These validate inhibitor activity in a live-cell context, often by measuring the
reduction of target kinase phosphorylation (e.g., via Western blot) after cell treatment [1] [2].
e Commercial Profiling Services: Companies like Reaction Biology and DiscoverX offer large-scale
kinome profiling services, screening compounds against hundreds of kinases simultaneously to
generate comprehensive selectivity profiles [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.smolecule.com/products/b547975#unc2881-specificity-profile-kinase-panel
https://www.smolecule.com/products/b547975#unc2881-specificity-profile-kinase-panel
https://www.smolecule.com/products/b547975#unc2881-specificity-profile-kinase-panel
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547975?utm_src=pdf-bulk
https://www.smolecule.com/products/s547975?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

